Cas no 50677-59-3 (4(3H)-Quinazolinone, 3-ethyl-2-methyl-)

• Product Name: 4(3H)-Quinazolinone, 3-ethyl-2-methyl-
• CAS No: 50677-59-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 364342
• PubChem ID: 529118
• Update Time: 2025-04-19

4(3H)-Quinazolinone, 3-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 3-ethyl-2-methyl-
• 3-ethyl-2-methylquinazolin-4-one
• 3-ethyl-2-methylquinazolin-4(3H)-one
• 4-Quinazolone, 3-ethyl-2-methyl
• AKOS001623060
• SR-01000428912
• DTXSID50336109
• SCHEMBL8347824
• EU-0037736
• UMQKDYHNDQNEBD-UHFFFAOYSA-N
• 3-ethyl-2-methyl-3,4-dihydroquinazolin-4-one
• SR-01000428912-1
• Z214617946
• 50677-59-3

• Inchi： 1S/C11H12N2O/c1-3-13-8(2)12-10-7-5-4-6-9(10)11(13)14/h4-7H,3H2,1-2H3
• InChI Key： UMQKDYHNDQNEBD-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(C)N1CC

Computed Properties

• Exact Mass: 188.09506
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines